Cas no 808747-15-1 (ethyl 3-chloro-5-(pentyloxy)-2-pyridinecarboxylate)

• Product Name: ethyl 3-chloro-5-(pentyloxy)-2-pyridinecarboxylate
• CAS No: 808747-15-1
• MF: C₁₃H₁₈ClNO₃
• MW: 271.739923000336
• CID: 2108872
• PubChem ID: 69798427
• Update Time: 2025-04-21

ethyl 3-chloro-5-(pentyloxy)-2-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-chloro-5-(pentyloxy)-2-pyridinecarboxylate
• SCHEMBL6489323
• DA-34097
• DAJJVMQJBHFWFP-UHFFFAOYSA-N
• 808747-15-1

• Inchi： 1S/C13H18ClNO3/c1-3-5-6-7-18-10-8-11(14)12(15-9-10)13(16)17-4-2/h8-9H,3-7H2,1-2H3
• InChI Key： DAJJVMQJBHFWFP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OCC)N=CC(=C1)OCCCCC

Computed Properties

• Exact Mass: 271.0975211Da
• Monoisotopic Mass: 271.0975211Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 48.4Ų